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Compound of Interest

Compound Name: PEG 12 cetostearyl ether

Cat. No.: B3046859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis

pathway, physicochemical properties, and analytical characterization of PEG-12 Cetostearyl

Ether. This non-ionic surfactant is a crucial excipient in a wide array of pharmaceutical and

cosmetic formulations, valued for its emulsifying, solubilizing, and stabilizing properties.

Chemical Structure and Properties
PEG-12 Cetostearyl Ether, also known by its INCI name Ceteareth-12, is a polyoxyethylene

ether of a blend of saturated fatty alcohols, primarily cetyl alcohol (C16) and stearyl alcohol

(C18).[1][2] The "PEG-12" designation indicates that the polyethylene glycol (PEG) chain has

an average of 12 repeating ethylene oxide units.[1] This structure imparts an amphiphilic nature

to the molecule, with the hydrophobic cetostearyl alkyl chains and the hydrophilic polyethylene

glycol chain, making it an effective oil-in-water (O/W) emulsifier.[2]

The general chemical structure of PEG-12 Cetostearyl Ether can be represented as:

CH₃(CH₂)ₘCH₂-(OCH₂CH₂)₁₂-OH

where 'm' is typically 14 (for the cetyl component) or 16 (for the stearyl component). It is

important to note that commercial PEG-12 Cetostearyl Ether is a polydisperse mixture,

meaning there is a distribution of both the alkyl chain lengths and the number of ethylene oxide

units.
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Physicochemical Properties
The functional characteristics of PEG-12 Cetostearyl Ether are defined by its physicochemical

properties, which are summarized in the table below. These properties are critical for

formulation development, ensuring stability and desired performance.

Property Value Reference(s)

INCI Name Ceteareth-12 [1]

CAS Number 68439-49-6 [1][3]

Appearance White, waxy solid or flakes [4][5]

Average Molecular Weight
~771.07 g/mol (for

C16H33(OCH2CH2)12OH)

HLB (Hydrophile-Lipophile

Balance)
13.5 [2]

Melting/Solidification Point 34–46 °C [4][5]

pH (5% aqueous solution) 5.0–7.0 [4]

Solubility
Soluble/dispersible in hot

water and ethanol
[4][5]

Density (approximate)
0.95 g/cm³ (of a mixture

containing Ceteareth-12)
[3]

Viscosity Low [4]

Synthesis Pathway
The primary industrial method for synthesizing PEG-12 Cetostearyl Ether is through the

process of ethoxylation. This is a chemical reaction where ethylene oxide is added to a

substrate, in this case, cetostearyl alcohol (a mixture of cetyl and stearyl alcohols).

The synthesis is typically a base-catalyzed process, with potassium hydroxide (KOH) being a

common catalyst. The reaction proceeds as follows:
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Initiation: The fatty alcohol reacts with the base to form an alkoxide.

Propagation: The alkoxide, being a strong nucleophile, attacks the electrophilic carbon of the

ethylene oxide ring, causing it to open and form a new ether linkage and a new alkoxide.

This process repeats, adding more ethylene oxide units to the growing polyethylene glycol

chain.

Termination: The reaction is terminated by neutralizing the catalyst, typically with an acid.

The degree of ethoxylation (the average number of ethylene oxide units added) is controlled by

the stoichiometry of the reactants. The reaction is highly exothermic and is carried out in a

specialized reactor under elevated temperature and pressure.

Synthesis Pathway of PEG-12 Cetostearyl Ether
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Synthesis of PEG-12 Cetostearyl Ether via Ethoxylation.

Experimental Protocols
Representative Synthesis Protocol (Ethoxylation)
The following is a generalized protocol for the synthesis of PEG-12 Cetostearyl Ether. Note:

This process involves hazardous materials and should only be conducted by trained

professionals in a suitable industrial setting.
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Reactor Preparation: A pressure reactor is charged with molten cetostearyl alcohol and a

catalytic amount of potassium hydroxide.

Inerting: The reactor is purged with an inert gas (e.g., nitrogen) to remove air and moisture.

Heating and Pressurization: The mixture is heated to the reaction temperature (typically 120-

160°C) under pressure.

Ethylene Oxide Addition: A predetermined amount of liquid ethylene oxide is slowly fed into

the reactor. The feed rate is carefully controlled to manage the exothermic reaction and

maintain the desired temperature and pressure.

Digestion: After the addition of ethylene oxide is complete, the reaction mixture is held at the

reaction temperature for a period to ensure complete reaction.

Neutralization: The reaction mixture is cooled, and the catalyst is neutralized with an acid

(e.g., acetic or phosphoric acid).

Purification: The resulting product may be filtered to remove the catalyst salts. Residual

unreacted ethylene oxide and other volatile impurities are removed by vacuum stripping.

Analysis: The final product is analyzed to confirm its properties, such as hydroxyl value,

average molecular weight, and ethylene oxide content.

Characterization Protocol: Determination of Ethylene
Oxide Content (Example)
A common method to determine the average number of ethylene oxide units is through

techniques that quantify the polyethylene glycol portion of the molecule. Gas chromatography

(GC) can be used after chemical modification.

Sample Preparation (Hydrolysis and Derivatization): A known weight of PEG-12 Cetostearyl

Ether is hydrolyzed under acidic conditions to break the ether linkages and release the

polyethylene glycol chains. The resulting diols are then derivatized (e.g., acetylated) to make

them volatile for GC analysis.
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GC Analysis: The derivatized sample is injected into a gas chromatograph equipped with a

suitable capillary column and a flame ionization detector (FID).

Quantification: The amount of the derivatized ethylene glycol monomer is determined by

comparing the peak area to a calibration curve prepared from standards with known

concentrations.

Calculation: The average number of ethylene oxide units per molecule is calculated based

on the initial sample weight and the quantified amount of the ethylene glycol derivative.

Analytical Characterization Workflow
A multi-step analytical workflow is employed to ensure the quality and consistency of PEG-12

Cetostearyl Ether. This includes confirming the identity, purity, and distribution of the

ethoxylated species.

Analytical Characterization Workflow for PEG-12 Cetostearyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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